Cas no 10327-01-2 (2-Benzoylbutanal)

• Product Name: 2-Benzoylbutanal
• CAS No: 10327-01-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 2657011
• Update Time: 2023-08-06

2-Benzoylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-benzoylbutanal
• 2-benzoyl-butyraldehyde
• 2-Benzoylbutanal

• Inchi： 1S/C11H12O2/c1-2-9(8-12)11(13)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： MBDKAMJVXMNMQH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 34.1